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Compound of Interest

Compound Name: 3-Bromobenzonitrile

Cat. No.: B1265711 Get Quote

CAS Number: 6952-59-6 Synonyms: m-Bromobenzonitrile, 1-Bromo-3-cyanobenzene, 3-

Cyanobromobenzene

This technical guide provides an in-depth overview of 3-Bromobenzonitrile, a pivotal chemical

intermediate in the fields of pharmaceutical and agrochemical research and development. This

document is tailored for researchers, scientists, and drug development professionals, offering

detailed information on its properties, synthesis, and applications.

Core Properties
3-Bromobenzonitrile is a white to off-white crystalline solid.[1] It is a key building block in

organic synthesis due to its versatile chemical reactivity.

Physicochemical Data
The fundamental physical and chemical properties of 3-Bromobenzonitrile are summarized

below for easy reference.
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Property Value

Molecular Formula C₇H₄BrN[2]

Molecular Weight 182.02 g/mol [2]

Melting Point 38-40 °C

Boiling Point 225 °C

Density 1.6 g/cm³[3]

Flash Point 113 °C (closed cup)

Solubility Insoluble in water[3]

Spectroscopic Data
Spectroscopic data is crucial for the identification and characterization of 3-
Bromobenzonitrile.

Technique Data Highlights

¹H NMR (400 MHz, CDCl₃) Signals confirmed by spectral data.[4]

¹³C NMR Spectral data available.[5]

Infrared (IR) Key functional group peaks identified.[6]

Mass Spectrometry (MS) Molecular ion peak observed at m/z 182/180.[7]

Safety and Handling
3-Bromobenzonitrile is classified as harmful and an irritant.[1] Proper safety precautions are

essential when handling this compound.

GHS Hazard Information
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Hazard Statement Description

H302 Harmful if swallowed.[1][8]

H312 Harmful in contact with skin.[1]

H315 Causes skin irritation.[1][9]

H319 Causes serious eye irritation.[1][9]

H332 Harmful if inhaled.[9]

H335 May cause respiratory irritation.[9]

Precautionary Statements: P261, P280, P301+P312, P302+P352, P305+P351+P338[9]

Always handle 3-Bromobenzonitrile in a well-ventilated area, using appropriate personal

protective equipment (PPE), including gloves, safety goggles, and a lab coat.[10]

Synthesis and Reaction Pathways
The primary route for the synthesis of 3-Bromobenzonitrile is the Sandmeyer reaction, which

involves the diazotization of an aromatic amine followed by displacement with a nucleophile.

[11]
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3-Aminobenzonitrile
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NaNO₂, HCl, 0-5°C

3-Bromobenzonitrile

CuBr
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3-Bromobenzonitrile

Suzuki Coupling Nitrile Hydrolysis Nitrile Reduction

Aryl-Substituted Benzonitriles 3-Bromobenzoic Acid 3-Bromobenzylamine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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